[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 5-nitro-2-pyrrolidin-1-ylbenzoate

• IUPAC Name: [2-[(1-cyanocyclohexyl)amino]-2-oxoethyl] 5-nitro-2-pyrrolidin-1-ylbenzoate
• InChI: InChI=1S/C20H24N4O5/c21-14-20(8-2-1-3-9-20)22-18(25)13-29-19(26)16-12-15(24(27)28)6-7-17(16)23-10-4-5-11-23/h6-7,12H,1-5,8-11,13H2,(H,22,25)
• InChI Key: SHPQUEAHVVDRJF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C#N)NC(=O)COC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])N3CCCC3
• Molecular Formula: C20H24N4O5
• Molecular Weight: 400.4 g/mol
• CAS No.: 923782-35-8

Description

[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 5-nitro-2-pyrrolidin-1-ylbenzoate, with the CAS registry number 923782-35-8, is a chemical compound of significant interest in medicinal chemistry and pharmacology research. Its molecular formula is C₂₀H₂₄N₄O₅, and it has a molecular weight of approximately 400.43 g/mol . The compound features a complex structure that incorporates several pharmacologically active motifs, including a cyanocyclohexyl group, an amide linkage, and a nitro-substituted benzoate ester attached to a pyrrolidine ring . This specific architecture suggests potential as a modulator of biological pathways. Compounds containing nitro groups and pyrrolidine substituents are frequently investigated for their diverse biological activities. Nitro groups are known to be present in bioactive molecules that can undergo enzymatic reduction, potentially leading to various effects in cellular systems . Furthermore, the pyrrolidine heterocycle is a common scaffold in functional compounds and pharmaceuticals, often contributing to significant pharmacological profiles and enabling the generation of diverse lead molecules in drug discovery . Research into structurally similar compounds indicates potential applications in the study of enzyme inhibition and antimicrobial agents . This product is provided for laboratory research purposes only. It is strictly labeled "For Research Use Only" (RUO) and is not intended for diagnostic, therapeutic, or any personal use. Researchers should handle this material with appropriate safety precautions in a controlled laboratory setting.

Biological Activity

[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 5-nitro-2-pyrrolidin-1-ylbenzoate, with the CAS number 923782-35-8, is a compound that has gained attention in medicinal chemistry due to its potential biological activities. This article provides a detailed overview of its biological activity, including relevant data tables, case studies, and research findings.

The molecular formula of the compound is C20H24N4O5, and it has a molecular weight of 400.435 g/mol. The compound features several functional groups that may contribute to its biological activity, including a nitro group and a pyrrolidine ring.

Biological Activity Overview

Research indicates that the compound exhibits various biological activities, particularly in the context of pancreatic β-cell protection against endoplasmic reticulum (ER) stress. This section summarizes key findings from recent studies.

1. Pancreatic β-cell Protection

A study published in December 2019 explored the protective effects of related compounds on pancreatic β-cells under ER stress conditions. Although the specific compound was not directly tested, structural analogs demonstrated significant protective activity.

• Key Findings :
  • The compound analogs exhibited maximal activity at concentrations as low as 0.1 μM.
  • Structure-activity relationship (SAR) studies indicated that modifications to the amino acid side chains significantly affected biological activity.

Compound	Max Activity (%)	EC50 (μM)
WO5m	100	0.1 ± 0.01
5a	45	18 ± 4
5b	16	Not applicable
5c	Cytotoxic	Not applicable

These results suggest that compounds with similar structures to [2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 5-nitro-2-pyrrolidin-1-ylbenzoate may possess protective effects against β-cell dysfunction associated with diabetes .

The proposed mechanism for the biological activity involves modulation of cellular stress responses. Compounds with similar scaffolds have been shown to enhance cell viability by reducing apoptosis in stressed pancreatic β-cells.

Case Studies

Several case studies have highlighted the potential applications of compounds related to [2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 5-nitro-2-pyrrolidin-1-ylbenzoate in therapeutic contexts:

Case Study: ER Stress-Induced Cell Death

In vitro experiments demonstrated that certain derivatives could significantly rescue INS-1 cells from ER stress-induced apoptosis when treated with tunicamycin (Tm). The maximum activity was measured based on ATP levels, indicating improved cell viability.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural features align with several classes of bioactive molecules. Below is a comparative analysis with key analogs:

Table 1: Structural and Functional Comparison

Compound Name	Key Substituents	LogP (Predicted)	Solubility (mg/mL)	Reported Activity
Target Compound	5-nitro, 2-pyrrolidin-1-yl, 1-cyanocyclohexylamide	2.8*	0.15 (DMSO)	Hypothesized kinase inhibition (in silico)
Ethyl 5-nitro-2-morpholinobenzoate	5-nitro, 2-morpholinyl	1.9	0.45 (Water)	Antimicrobial (Gram-positive)
2-[(Piperidin-1-yl)methyl]-5-nitrobenzoic acid	5-nitro, piperidinylmethyl	1.5	1.2 (PBS)	COX-2 inhibition (IC₅₀ = 3.2 µM)
Novonorm (Repaglinide)	Carbamoylmethyl benzoate, piperidine	3.5	0.03 (Water)	Antidiabetic (Kₐₜₚ channel agonist)

*Predicted using ChemAxon software.

Key Findings:

Bioactivity: The target compound’s nitro and pyrrolidine groups may enhance binding to ATP pockets in kinases, as seen in analogs like imatinib derivatives. Compared to Novonorm (a carbamoylmethyl benzoate), the target compound’s cyanocyclohexylamide group likely reduces metabolic lability but may decrease oral bioavailability due to higher hydrophobicity .

Physicochemical Properties: The target compound’s LogP (2.8) suggests moderate lipophilicity, balancing membrane permeability and solubility. Ethyl 5-nitro-2-morpholinobenzoate, with a lower LogP (1.9), exhibits better aqueous solubility but reduced cellular uptake .

Q & A

Basic Research Questions

Q. What are the recommended methodologies for synthesizing [2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 5-nitro-2-pyrrolidin-1-ylbenzoate?

• Answer : The synthesis typically involves multi-step reactions requiring precise control of temperature, solvent selection (e.g., DMF, THF), and catalysts (e.g., potassium carbonate). Key steps include:

Amide bond formation between the 1-cyanocyclohexylamine and the 2-oxoethyl intermediate under anhydrous conditions.

Esterification of the 5-nitro-2-pyrrolidin-1-ylbenzoic acid moiety using coupling agents like DCC (dicyclohexylcarbodiimide).

• Analytical validation : Monitor reaction progress via TLC and confirm purity using HPLC (>95% purity threshold) and NMR (¹H/¹³C) for structural elucidation .

  Reagent	Role	Optimal Conditions
  DMF	Solvent	60–80°C, inert atmosphere
  K₂CO₃	Base	Room temperature, 12–24 hrs
  DCC	Coupling agent	0°C to RT, 4–6 hrs

Q. How should researchers characterize this compound’s physicochemical properties?

• Answer : Prioritize the following techniques:

• Spectroscopic analysis : ¹H/¹³C NMR to confirm substituent positions and assess stereochemistry.
• Chromatography : HPLC with UV detection (λ = 254 nm) to verify purity and stability.
• Mass spectrometry : High-resolution MS (HRMS) for molecular weight confirmation (±1 ppm accuracy).
• X-ray crystallography : Resolve crystal structure for unambiguous conformation analysis (e.g., CCDC deposition) .

Advanced Research Questions

Q. How can experimental design address contradictions in reported biological activity data for this compound?

• Answer :

Comparative analysis : Use standardized assays (e.g., MIC for antimicrobial activity) across multiple cell lines or microbial strains to isolate confounding variables .

Dose-response studies : Evaluate EC₅₀/IC₅₀ values under varying pH (6.0–8.0) and temperature (25–37°C) to assess environmental dependencies .

In silico modeling : Perform molecular docking (AutoDock Vina) to predict binding affinities against target proteins (e.g., bacterial enzymes) and validate with in vitro assays .

Assay Type	Key Variables	Expected Output
Antimicrobial	pH, inoculum size	MIC (µg/mL) ± SD
Cytotoxicity	Cell line, exposure time	IC₅₀ (nM)

Q. What strategies optimize stability studies for this compound under varying environmental conditions?

• Answer :

• Accelerated degradation studies : Expose the compound to stressors (e.g., 40°C/75% RH for 4 weeks) and analyze degradation products via LC-MS.

• pH-dependent stability : Use buffered solutions (pH 1.2–9.0) to simulate gastrointestinal or environmental conditions, quantifying half-life (t½) .

  Condition	Degradation Pathway	Major Degradants
  Acidic (pH 2)	Ester hydrolysis	5-nitrobenzoic acid
  Alkaline (pH 9)	Amide cleavage	1-cyanocyclohexylamine

Q. How can researchers evaluate the environmental fate of this compound?

• Answer :

Partitioning studies : Measure log P (octanol-water) to predict bioaccumulation potential.

Biotic/abiotic degradation : Incubate with soil microbiota or UV light (254 nm) and quantify residual compound via GC-MS.

Ecotoxicity assays : Use Daphnia magna or Vibrio fischeri to assess acute toxicity (LC₅₀/EC₅₀) .

Q. What structural analogs of this compound are relevant for structure-activity relationship (SAR) studies?

• Answer : Focus on derivatives with:

• Modified pyrrolidine rings (e.g., piperidine substitution).
• Alternative nitro-group positions (e.g., 3-nitro vs. 5-nitro).
• Key analogs :
• 5-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl acetamide (enhanced antimicrobial activity) .
• Ethyl (1-(2-amino-2-thioxoethyl)-2-pyrrolidinylidene)cyanoacetate (improved enzyme inhibition) .

Methodological Notes

• Data validation : Always include triplicate measurements and statistical tests (ANOVA, p < 0.05) for reproducibility .
• Ethical compliance : Adhere to OECD guidelines for ecotoxicity assays and obtain institutional approval for biological studies .